Cas no 173605-13-5 (crotonic acid, octyl ester, trans-)

• Product Name: crotonic acid, octyl ester, trans-
• CAS No: 173605-13-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 905897
• Update Time: 2024-06-15

crotonic acid, octyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• crotonic acid, octyl ester, trans-
• 2-Butenoic acid, octyl ester, (2E)-

• Inchi： 1S/C12H22O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h4,10H,3,5-9,11H2,1-2H3/b10-4+
• InChI Key： HULBECQFWZPEBI-ONNFQVAWSA-N
• SMILES： C(OCCCCCCCC)(=O)/C=C/C

Computed Properties

• Exact Mass: 198.16206

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±9.0 °C(Predicted)
• PSA: 26.3